(1S,2S)-N1,N2-dibenzylcyclohexane-1,2-diamine

• IUPAC Name: (1S,2S)-1-N,2-N-dibenzylcyclohexane-1,2-diamine
• InChI: InChI=1S/C20H26N2/c1-3-9-17(10-4-1)15-21-19-13-7-8-14-20(19)22-16-18-11-5-2-6-12-18/h1-6,9-12,19-22H,7-8,13-16H2/t19-,20-/m0/s1
• InChI Key: SJBYIGXWWGSEES-PMACEKPBSA-N
• Canonical SMILES: C1CCC(C(C1)NCC2=CC=CC=C2)NCC3=CC=CC=C3
• Isomeric SMILES: C1CC[C@@H]([C@H](C1)NCC2=CC=CC=C2)NCC3=CC=CC=C3
• Molecular Formula: C20H26N2
• Molecular Weight: 294.4 g/mol

Description

“(1S,2S)-N1,N2-Dibenzylcyclohexane-1,2-diamine” is a research chemical with the CAS number 191480-61-2. It is used in various fields of chemistry.

Physical And Chemical Properties Analysis

The molecular weight of “(1S,2S)-N1,N2-Dibenzylcyclohexane-1,2-diamine” is 294.43. It should be stored in a dark place, in an inert atmosphere, at room temperature. The boiling point information is not available.

Scientific Research Applications

Catalysis and Stereoselectivity

(1S,2S)-N1,N2-dibenzylcyclohexane-1,2-diamine has been applied in catalysis, particularly in Michael addition reactions. A study by Evans et al. (2007) highlights its use in nickel(II)-diamine complex catalysts to achieve high enantioselectivities in the Michael addition of 1,3-dicarbonyl compounds to nitroalkenes. The ligand influences stereoinduction, demonstrating the compound's relevance in asymmetric synthesis (Evans, Mito, & Seidel, 2007).

Material Synthesis

In material science, this compound finds utility in the synthesis of optical materials and luminescent properties. Cheng et al. (2013) explored its use in forming chiral mononuclear and one-dimensional cadmium(II) complexes, which showed potential in optical applications due to their luminescent properties (Cheng, Cao, Zhang, Zhang, Gou, & Fang, 2013).

Polymerization Processes

The compound has been used in polymerization processes as well. Ibrahim et al. (2004) reported its application in atom transfer radical polymerization (ATRP) of methyl methacrylate, demonstrating its effectiveness as a complexing ligand in iron-mediated polymerization processes (Ibrahim, Yliheikkilä, Abu-Surrah, Löfgren, Lappalainen, Leskelä, Repo, & Seppälä, 2004).

Pharmaceutical Research

While information on drug use and side effects is excluded as per request, it's worth noting that derivatives of this compound have been explored in pharmaceutical research. Sharma et al. (2011) synthesized a series of N,N-dibenzyl-cyclohexane-1,2-diamine derivatives and tested them for antimicrobial activity, indicating its potential in drug discovery (Sharma, Joshi, Kumar, Joshi, Rohilla, Roy, & Rawat, 2011).

Cross-Coupling Reactions

(1S,2S)-N1,N2-dibenzylcyclohexane-1,2-diamine is also utilized in cross-coupling reactions. Saito and Fu (2007) demonstrated its effectiveness as a ligand in nickel-catalyzed cross-couplings of unactivated alkyl electrophiles at room temperature, highlighting its role in facilitating complex chemical reactions (Saito & Fu, 2007).

Safety and Hazards

“(1S,2S)-N1,N2-Dibenzylcyclohexane-1,2-diamine” has several hazard statements: H302-H312-H315-H319-H332-H335. The precautionary statements include: P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501. The signal word for this compound is "Warning".